molecular formula C14H16N2O2 B8292088 Ethyl 2,5-dimethyl-1-phenyl-1H-imidazole-4-carboxylate

Ethyl 2,5-dimethyl-1-phenyl-1H-imidazole-4-carboxylate

Cat. No.: B8292088
M. Wt: 244.29 g/mol
InChI Key: ZWNLWHGHXDQHDE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 2,5-dimethyl-1-phenyl-1H-imidazole-4-carboxylate is a useful research compound. Its molecular formula is C14H16N2O2 and its molecular weight is 244.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C14H16N2O2

Molecular Weight

244.29 g/mol

IUPAC Name

ethyl 2,5-dimethyl-1-phenylimidazole-4-carboxylate

InChI

InChI=1S/C14H16N2O2/c1-4-18-14(17)13-10(2)16(11(3)15-13)12-8-6-5-7-9-12/h5-9H,4H2,1-3H3

InChI Key

ZWNLWHGHXDQHDE-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1=C(N(C(=N1)C)C2=CC=CC=C2)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of ethyl 2-acetamido-3-oxobutanoate (compound 10, 5.0 g, 26.7 mmol), aniline (compound 11a, 7.3 mL, 80.1 mmol) in butyronitrile (10 mL) was added trifluoroacetic acid (6.2 mL, 80.1 mmol) at room temperature. The reaction mixture was irradiated in a microwave reactor (Biotage Initiator™) for 40 minutes at 140° C. The mixture was concentrated under reduced pressure. The residue was diluted with CH2Cl2, and washed with aqueous K2CO3. The organic layer was dried over anhydrous MgSO4, filtered, and concentrated in vacuo. The crude product was purified by flash column chromatography (Biotage SP1™ FLASH Purification System was used for normal phase column chromatography with tetrahydrofuran and hexane) to provide the title compound (4.97 g, 76%) as a yellow solid.
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
7.3 mL
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
6.2 mL
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Yield
76%

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